Cas no 2229660-63-1 (3-(pent-1-en-1-yl)oxolane-2,5-dione)

• Product Name: 3-(pent-1-en-1-yl)oxolane-2,5-dione
• CAS No: 2229660-63-1
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 6117692
• PubChem ID: 140333028
• Update Time: 2023-12-14

3-(pent-1-en-1-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(pent-1-en-1-yl)oxolane-2,5-dione
• 2229660-63-1
• EN300-1800255

• Inchi： 1S/C9H12O3/c1-2-3-4-5-7-6-8(10)12-9(7)11/h4-5,7H,2-3,6H2,1H3/b5-4+
• InChI Key： UJWPNMNCNGQIJP-SNAWJCMRSA-N
• SMILES： O1C(CC(C1=O)/C=C/CCC)=O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives